Cas no 75163-16-5 (Quinoxaline, 2,3-bis(phenylethynyl)-)

• Product Name: Quinoxaline, 2,3-bis(phenylethynyl)-
• CAS No: 75163-16-5
• MF: C₂₄H₁₄N₂
• MW: 330.381365299225
• CID: 4171265
• Update Time: 2025-04-03

Quinoxaline, 2,3-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3-bis(phenylethynyl)-
• Quinoxaline, 2,3-bis(2-phenylethynyl)-

• Inchi： 1S/C24H14N2/c1-3-9-19(10-4-1)15-17-23-24(18-16-20-11-5-2-6-12-20)26-22-14-8-7-13-21(22)25-23/h1-14H
• InChI Key： ODZUGJZBCAUACS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(C#CC2=CC=CC=C2)C=1C#CC1=CC=CC=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 128-130 °C
• Boiling Point: 552.3±50.0 °C(Predicted)
• pka: -2.21±0.48(Predicted)